Cas no 62827-45-6 (Benzonitrile, 2-bromo-4,6-dimethoxy-)

• Product Name: Benzonitrile, 2-bromo-4,6-dimethoxy-
• CAS No: 62827-45-6
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 430342
• PubChem ID: 71382423
• Update Time: 2025-04-19

Benzonitrile, 2-bromo-4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-bromo-4,6-dimethoxy-
• 2-bromo-4,6-dimethoxybenzonitrile
• 62827-45-6
• DTXSID60804804

• Inchi： 1S/C9H8BrNO2/c1-12-6-3-8(10)7(5-11)9(4-6)13-2/h3-4H,1-2H3
• InChI Key： BXWGBYAPMQSRNM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C#N)OC)OC

Computed Properties

• Exact Mass: 240.97384
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25